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Compound of Interest

Compound Name: G007-LK

Cat. No.: B607578

For Immediate Reference: Essential Safety and Handling Information for G0O07-LK

This guide provides crucial safety protocols and logistical information for researchers,
scientists, and drug development professionals working with G007-LK, a potent and selective
tankyrase inhibitor. Adherence to these guidelines is essential for ensuring personal safety and
maintaining a secure laboratory environment.

Hazard Identification and Summary

G007-LK is a small molecule inhibitor used in research settings. While a comprehensive
toxicological profile is not fully established, it is prudent to handle it as a potentially hazardous
compound. In animal studies, G007-LK has demonstrated intestinal toxicity at higher doses.
Therefore, minimizing exposure through appropriate personal protective equipment and
handling procedures is paramount.

Personal Protective Equipment (PPE) Requirements

The following table summarizes the recommended personal protective equipment for handling
G007-LK in various laboratory settings.
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Operational Plans: Step-by-Step Guidance

1. Preparation and Weighing:

o Step 1: Conduct all weighing and aliquoting of solid G007-LK within a certified chemical

fume hood or a ventilated balance enclosure to minimize inhalation exposure.
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Step 2: Wear a laboratory coat, safety glasses with side shields, and nitrile gloves. For larger
quantities or if there is a risk of dust generation, consider using a respirator.

Step 3: Use dedicated spatulas and weighing papers. Clean all equipment thoroughly after
use.

. Solution Preparation:
Step 1: Prepare solutions in a chemical fume hood.
Step 2: Wear a laboratory coat, chemical safety goggles, and nitrile gloves.

Step 3: G007-LK is soluble in DMSO.[1] Handle DMSO with care as it can facilitate the
absorption of other chemicals through the skin.

Step 4: Clearly label all prepared solutions with the compound name, concentration, solvent,
date, and your initials.

. In Vitro and In Vivo Handling:

Step 1: For cell culture experiments, perform all manipulations within a biological safety
cabinet.

Step 2: When administering G007-LK to animals, wear a full-coverage lab coat, safety
glasses, and double gloves.[2]

Step 3: Be mindful of potential aerosol generation during procedures like oral gavage or
injections.

Disposal Plan

¢ Solid Waste: Dispose of all G0O07-LK contaminated solid waste (e.g., pipette tips, tubes,
gloves, weighing papers) in a designated, clearly labeled hazardous waste container.

o Liquid Waste: Collect all liquid waste containing G007-LK in a sealed, properly labeled
hazardous waste container. Do not pour down the drain.
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o Sharps: Dispose of any contaminated sharps (needles, syringes) in a designated sharps
container.

» Decontamination: Decontaminate all work surfaces with an appropriate cleaning agent (e.g.,
70% ethanol) after handling GO07-LK.

Experimental Protocols Cited

The safety recommendations provided are based on standard laboratory practices for handling
potent small-molecule inhibitors. Specific experimental protocols involving G007-LK can be
found in the following publications:

« In Vitro Colony Formation Assay: Cells are treated with G007-LK in a medium containing a
low percentage of DMSO. The medium is changed every few days.[1]

 In Vivo Animal Studies: G007-LK has been administered to mice via intraperitoneal injection
or formulated in chow.[2][3]

Logical Workflow for PPE Selection

The following diagram illustrates the decision-making process for selecting the appropriate
level of personal protective equipment when working with G007-LK.
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Caption: PPE selection workflow for handling G007-LK.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 2. Tankyrase 1/2 Inhibitor VI, GOO7-LK - Calbiochem CAS 1380672-07-0 | 504907
[merckmillipore.com]

e 3. medchemexpress.com [medchemexpress.com]

 To cite this document: BenchChem. [Safeguarding Your Research: Personal Protective
Equipment (PPE) for Handling GO07-LK]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607578#personal-protective-equipment-for-handling-
g007-Ik]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.merckmillipore.com/MY/en/product/Tankyrase-1-2-Inhibitor-VI-G007-LK-Calbiochem,EMD_BIO-504907
https://www.merckmillipore.com/MY/en/product/Tankyrase-1-2-Inhibitor-VI-G007-LK-Calbiochem,EMD_BIO-504907
https://www.medchemexpress.com/G007-LK.html
https://www.benchchem.com/product/b607578#personal-protective-equipment-for-handling-g007-lk
https://www.benchchem.com/product/b607578#personal-protective-equipment-for-handling-g007-lk
https://www.benchchem.com/product/b607578#personal-protective-equipment-for-handling-g007-lk
https://www.benchchem.com/product/b607578#personal-protective-equipment-for-handling-g007-lk
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b607578?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607578?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

